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Compound of Interest |

Compound Name: Galidesivir dihydrochloride
CAS No.: 1373208-51-5
Cat. No.: B12368105
Get Quote
. J

For researchers and scientists engaged in drug development, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While specific disposal protocols for Galidesivir dihydrochloride
are not extensively detailed in publicly available resources, a comprehensive approach based
on its Safety Data Sheet (SDS) and general hazardous waste guidelines can ensure its
responsible handling. This guide provides essential, step-by-step procedures for the safe
disposal of Galidesivir dihydrochloride, aligning with best practices in laboratory safety and

chemical management.

Galidesivir is classified as an acute oral toxicant (Category 4), a skin irritant (Category 2), and a
serious eye irritant (Category 2A).[1] Therefore, meticulous adherence to safety protocols
during handling and disposal is critical.

Step-by-Step Disposal Procedures

The disposal of Galidesivir dihydrochloride should be managed as hazardous chemical
waste. The following steps provide a clear workflow for its proper disposal:
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o \Waste Identification and Classification:

o All materials contaminated with Galidesivir dihydrochloride, including unused product,
solutions, contaminated personal protective equipment (PPE), and labware (e.g., vials,
pipette tips), must be treated as hazardous waste.

o Consult your institution's Environmental Health and Safety (EHS) office for specific waste
classification codes.

e Segregation:

o Do not mix Galidesivir dihydrochloride waste with other chemical waste streams unless
explicitly permitted by your EHS office.

o Incompatible materials must be stored separately to prevent dangerous reactions.[2]
e Containerization:

o Use a dedicated, leak-proof, and chemically compatible container for collecting
Galidesivir dihydrochloride waste. The container must have a secure, tight-fitting lid.[2]

[3]

o The original product container, if in good condition, can be used for the disposal of the
pure compound.

o Ensure the container is appropriate for the physical form of the waste (solid or liquid).
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o The label must include the full chemical name: "Galidesivir dihydrochloride," the
concentration (if in solution), and the date accumulation started.

o Indicate the associated hazards (e.g., "Toxic," "Irritant”).

o Storage:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12368105/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-galidesivir-dihydrochloride-a-procedural-guide
https://www.benchchem.com/product/b12368105/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-galidesivir-dihydrochloride-a-procedural-guide
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b12368105/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-galidesivir-dihydrochloride-a-procedural-guide
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b12368105/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-galidesivir-dihydrochloride-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Store the hazardous waste container in a designated satellite accumulation area near the
point of generation.

o The storage area should be secure, well-ventilated, and away from general laboratory
traffic.

o Ensure the container is closed at all times except when adding waste.[3]
e Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

o Disposal must be conducted through a licensed hazardous waste disposal vendor in
accordance with local, state, and federal regulations.[1][4][5]

o Do not dispose of Galidesivir dihydrochloride down the drain or in regular trash.[6]

Quantitative Data Summary

For ease of reference, the following table summarizes key technical data for Galidesivir and its
dihydrochloride form.
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Property Value Source
Galidesivir

Molecular Formula C11H15Ns03 [1]
Molecular Weight 265.27 g/mol [1]

Galidesivir dihydrochloride

Molecular Formula

C11H15Ns03-2HCI

Molecular Weight

338.19 g/mol

Soluble to 100 mM in water

Solubility and to 50 mM in DMSO
Storage Temperature -20°C

Purity >98%

CAS Number 1373208-51-5

Experimental Protocols Cited

The information presented in this guide is based on established safety protocols and

regulations rather than specific experimental results. The primary sources are Safety Data

Sheets and general hazardous waste disposal guidelines from regulatory bodies and academic

institutions.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Galidesivir

dihydrochloride.
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Caption: Workflow for the safe disposal of Galidesivir dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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